Cucumegastigmane I
Cucumegastigmane I
Cucumegastigmane I is a natural product found in Cucumis sativus and Brucea javanica with data available.
Brand Name:
Vulcanchem
CAS No.:
929881-46-9
VCID:
VC21096928
InChI:
InChI=1S/C13H20O4/c1-9-6-11(16)7-12(2,3)13(9,17)5-4-10(15)8-14/h4-6,10,14-15,17H,7-8H2,1-3H3/b5-4+/t10-,13+/m0/s1
SMILES:
CC1=CC(=O)CC(C1(C=CC(CO)O)O)(C)C
Molecular Formula:
C13H20O4
Molecular Weight:
240.29 g/mol
Cucumegastigmane I
CAS No.: 929881-46-9
Cat. No.: VC21096928
Molecular Formula: C13H20O4
Molecular Weight: 240.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cucumegastigmane I is a natural product found in Cucumis sativus and Brucea javanica with data available. |
|---|---|
| CAS No. | 929881-46-9 |
| Molecular Formula | C13H20O4 |
| Molecular Weight | 240.29 g/mol |
| IUPAC Name | (4S)-4-[(E,3S)-3,4-dihydroxybut-1-enyl]-4-hydroxy-3,5,5-trimethylcyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C13H20O4/c1-9-6-11(16)7-12(2,3)13(9,17)5-4-10(15)8-14/h4-6,10,14-15,17H,7-8H2,1-3H3/b5-4+/t10-,13+/m0/s1 |
| Standard InChI Key | CNLCQYMRNGWEJB-OERKHBLVSA-N |
| Isomeric SMILES | CC1=CC(=O)CC([C@]1(/C=C/[C@@H](CO)O)O)(C)C |
| SMILES | CC1=CC(=O)CC(C1(C=CC(CO)O)O)(C)C |
| Canonical SMILES | CC1=CC(=O)CC(C1(C=CC(CO)O)O)(C)C |
| Appearance | Oil |
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